Cas no 1361532-24-2 (4-Amino-3-chloro-5-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 4-Amino-3-chloro-5-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361532-24-2
• MF: C₁₁H₆Cl₄N₂
• MW: 307.990738391876
• CID: 4968764
• Update Time: 2025-10-29

4-Amino-3-chloro-5-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-chloro-5-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C11H6Cl4N2/c12-7-2-1-5(9(14)10(7)15)6-3-17-4-8(13)11(6)16/h1-4H,(H2,16,17)
• InChI Key： VARNVTCSEZYYKH-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=NC=C(C=1N)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 4.3
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3-chloro-5-(2,3,4-trichlorophenyl)pyridine

4-Amino-3-chloro-5-(2,3,4-trichlorophenyl)pyridine: A Comprehensive Overview

The compound 4-Amino-3-chloro-5-(2,3,4-trichlorophenyl)pyridine, identified by the CAS registry number CAS No. 1361532-24-2, is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in drug discovery, agrochemicals, and advanced materials.

The molecular structure of 4-Amino-3-chloro-5-(2,3,4-trichlorophenyl)pyridine is characterized by a pyridine ring substituted with an amino group at position 4, a chlorine atom at position 3, and a trichlorophenyl group at position 5. This substitution pattern imparts the molecule with distinct electronic and steric properties, making it a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology and infectious diseases. The presence of multiple halogen atoms in the molecule enhances its stability and bioavailability, making it an attractive candidate for drug development.

In addition to its pharmaceutical applications, 4-Amino-3-chloro-5-(2,3,4-trichlorophenyl)pyridine has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has been leveraged in the design of novel catalysts for organic transformations. This property underscores its versatility across different scientific disciplines.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methodologies have enabled more efficient routes to this compound, reducing production costs and environmental impact.

From an environmental standpoint, understanding the fate and behavior of CAS No. 1361532-24-2 in various ecosystems is crucial for assessing its potential risks and ensuring sustainable practices. Studies have shown that this compound exhibits moderate biodegradability under specific conditions, which is an important consideration for its large-scale use.

In conclusion, 4-Amino-3-chloro-5-(2,3,4-trichlorophenyl)pyridine stands as a testament to the ingenuity of modern chemical synthesis and its broad applicability across diverse fields. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.